2-Fluoro-1-(2,4,5-trifluorophenyl)ethan-1-amine

• Molecular Formula: C8H7F4N
• Molecular Weight: 193.14 g/mol
• IUPAC Name: 2-fluoro-1-(2,4,5-trifluorophenyl)ethanamine
• InChI: InChI=1S/C8H7F4N/c9-3-8(13)4-1-6(11)7(12)2-5(4)10/h1-2,8H,3,13H2
• InChI Key: ITNVHDIGNZIQPS-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1F)F)F)C(CF)N

Description

Structure and Properties 2-Fluoro-1-(2,4,5-trifluorophenyl)ethan-1-amine is a fluorinated aromatic amine with a molecular formula of C₈H₇F₄N (free base) or C₈H₉ClF₃N (hydrochloride salt) and a molecular weight of 211.62 g/mol for the hydrochloride form . The compound features a 2,4,5-trifluorophenyl group attached to an ethanamine backbone with an additional fluorine atom at the β-position.

• Chiral resolution: Use of sulfinamide intermediates (e.g., (S)-tert-butanesulfinamide) to control stereochemistry, followed by acid hydrolysis .
• Biocatalytic methods: Transaminase (TA)-catalyzed reactions, as seen in the synthesis of related fluorophenyl derivatives .

Applications
Fluorinated amines are critical intermediates in drug discovery due to their enhanced metabolic stability and binding affinity. Derivatives of this compound, such as amides (e.g., ), may serve as precursors for bioactive molecules targeting neurological or inflammatory pathways .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Fluoro-1-(2,4,5-trifluorophenyl)ethan-1-amine typically involves the reaction of 2,4,5-trifluorobenzaldehyde with a suitable amine source under controlled conditions. One common method involves the use of reductive amination, where the aldehyde is first converted to an imine intermediate, followed by reduction to the desired amine .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and purity. Catalysts and solvents are carefully selected to ensure efficient conversion and minimal by-products .

Chemical Reactions Analysis

Types of Reactions

2-Fluoro-1-(2,4,5-trifluorophenyl)ethan-1-amine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding ketones or aldehydes.

Reduction: Reduction reactions can further modify the amine group to form secondary or tertiary amines.

Substitution: The fluoro groups can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like sodium methoxide (NaOMe) and potassium tert-butoxide (KOtBu) are employed in substitution reactions.

Major Products Formed

The major products formed from these reactions include various substituted amines, ketones, and aldehydes, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

2-Fluoro-1-(2,4,5-trifluorophenyl)ethan-1-amine has diverse applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is utilized in the development of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Fluoro-1-(2,4,5-trifluorophenyl)ethan-1-amine involves its interaction with specific molecular targets. The fluoro groups enhance its binding affinity to certain enzymes or receptors, influencing various biochemical pathways. Detailed studies are required to elucidate the exact molecular targets and pathways involved .

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 2-Fluoro-1-(2,4,5-trifluorophenyl)ethan-1-amine with structurally related fluorinated ethanamines:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features	Potential Applications
2-Fluoro-1-(2,4,5-trifluorophenyl)ethan-1-amine (hydrochloride)	127708-38-7	C₈H₉ClF₃N	211.62	2,4,5-Trifluorophenyl group; β-fluoro substitution	Pharmaceutical intermediates (e.g., amide derivatives for CNS drugs)
2-Fluoro-1-(2,3,4-trifluorophenyl)ethan-1-amine	1824666-03-6	C₈H₇F₄N	193.14	2,3,4-Trifluorophenyl group; altered electronic effects due to ortho-fluorine proximity	Agrochemicals (e.g., herbicides with improved lipophilicity)
2-Fluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-amine	1004282-65-8	C₉H₉F₄N	207.17	Para-trifluoromethyl group; strong electron-withdrawing substituent	Materials science (e.g., fluoropolymer precursors)
1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine	942938-39-8	C₁₀H₁₂F₃NO	225.21	Trifluoroethoxy group at para position; ether linkage enhances solubility	Diagnostic imaging agents (e.g., PET tracers)
2-(4-Fluoro-2-methoxyphenyl)ethan-1-amine	910412-48-5	C₉H₁₂FNO	169.20	Methoxy and fluorine at 2- and 4-positions; reduced fluorination	Neurotransmitter analogs (e.g., serotonin receptor modulators)

Key Comparative Insights

Substituent Effects on Reactivity :

• The 2,4,5-trifluorophenyl group in the target compound creates a sterically hindered and electron-deficient aromatic ring, favoring nucleophilic aromatic substitution (e.g., amidation) over electrophilic reactions .
• In contrast, the para-trifluoromethyl group in 2-Fluoro-2-[4-(trifluoromethyl)phenyl]ethan-1-amine () enhances thermal stability and hydrophobicity, making it suitable for high-performance polymers .

Chiral fluorinated amines are critical in asymmetric catalysis and enantioselective drug synthesis .

Physicochemical Properties :

• Increased fluorination (e.g., 2,4,5-trifluorophenyl vs. 2,3,4-trifluorophenyl) correlates with higher molecular weight and reduced solubility in polar solvents. For instance, the hydrochloride form of the target compound (211.62 g/mol) is less soluble in water than 2-(4-fluoro-2-methoxyphenyl)ethan-1-amine (169.20 g/mol) .

Biological Activity :

• Fluorine at the β-position (as in the target compound) may enhance blood-brain barrier penetration, making it valuable for CNS-targeting drugs .
• The trifluoroethoxy group in 1-[4-(2,2,2-Trifluoroethoxy)phenyl]ethan-1-amine improves metabolic stability, a key feature in radiopharmaceuticals .

Research Findings

• Synthetic Methodologies : Enzymatic routes (e.g., transaminases) are emerging as sustainable alternatives for synthesizing fluorinated amines, reducing reliance on harsh reagents .
• Derivatization Potential: The target compound’s primary amine group enables facile conversion to amides, sulfonamides, or ureas, expanding its utility in medicinal chemistry .
• Thermal Stability : Fluorinated phenyl groups enhance thermal resistance, as demonstrated in melt-cast explosives (), though direct applications for the target compound in energetics remain unexplored.